Cas no 380453-74-7 (methyl 5'-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamido-2,3'-bithiophene-4'-carboxylate)

• Product Name: methyl 5'-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamido-2,3'-bithiophene-4'-carboxylate
• CAS No: 380453-74-7
• Molecular Formula: C₂₃H₁₈N₄O₃S₃
• Molecular Weight: 494.609020709991
• CID: 5026349

methyl 5'-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamido-2,3'-bithiophene-4'-carboxylate Properties

Names and Identifiers

• methyl 2-({[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetyl}amino)-2',4-bithiophene-3-carboxylate
• UPCMLD0ENAT5890451:001
• methyl 5'-(2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetamido)-[2,3'-bithiophene]-4'-carboxylate
• METHYL 5'-(2-(5-METHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOLIN-1-YLTHIO)ACETAMIDO)-2,3'-BITHIOPHENE-4'-CARBOXYLATE
• methyl 5'-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamido-2,3'-bithiophene-4'-carboxylate

• InChIKey： NIZPBDXTUNMMNL-UHFFFAOYSA-N
• Inchi： 1S/C23H18N4O3S3/c1-13-10-18-25-26-23(27(18)16-7-4-3-6-14(13)16)33-12-19(28)24-21-20(22(29)30-2)15(11-32-21)17-8-5-9-31-17/h3-11H,12H2,1-2H3,(H,24,28)
• SMILES： S(CC(NC1=C(C(=O)OC)C(=CS1)C1=CC=CS1)=O)C1=NN=C2C=C(C)C3C=CC=CC=3N21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Heavy Atom Count: 33
• Complexity: 731
• XLogP3: 6.4
• Topological Polar Surface Area: 167

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes